molecular formula C6H3F3N2S B174929 6-(Trifluoromethyl)imidazo[2,1-b]thiazole CAS No. 109113-98-6

6-(Trifluoromethyl)imidazo[2,1-b]thiazole

Cat. No. B174929
CAS RN: 109113-98-6
M. Wt: 192.16 g/mol
InChI Key: GUVJALXXDXFZPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Trifluoromethyl)imidazo[2,1-b]thiazole is a chemical compound with the molecular formula C6H3F3N2S. It has a molecular weight of 192.16 . The IUPAC name for this compound is 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole .


Molecular Structure Analysis

The InChI code for this compound is 1S/C6H3F3N2S/c7-6(8,9)4-3-11-1-2-12-5(11)10-4/h1-3H . This code provides a unique representation of the compound’s molecular structure.


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the retrieved sources, compounds with similar structures have been studied for their reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not extensively detailed in the retrieved sources. The compound’s molecular weight is 192.16 .

Scientific Research Applications

Chemical Synthesis and Functionalization

6-(Trifluoromethyl)imidazo[2,1-b]thiazole and its derivatives are prominent in chemical synthesis, particularly in regioselective oxidative trifluoromethylation. This process involves the functionalization of sp(2) C-H bonds, enabling the synthesis of a library of compounds with broad functionalities. The method is versatile and can be applied to various imidazo heterocycles, showcasing its utility in creating pharmacologically relevant structures (Monir et al., 2015).

Biological and Pharmacological Activities

Imidazo[2,1-b]thiazole derivatives are noted for their broad spectrum of biological activities, serving as a core unit in therapeutic agents like Levamisole. These compounds have been extensively researched for their antimicrobial, antifungal, and antitubercular properties, with certain derivatives exhibiting potent activities in these areas (Güzeldemirci & Küçükbasmacı, 2010). The antimicrobial activities, in particular, are assessed using robust techniques such as the microbroth dilution technique, providing a solid foundation for evaluating these compounds' therapeutic potential.

Sensing Applications

The derivatives of this compound have been explored as sensors for ions in various solutions. A notable example includes a sensor based on imidazo[2,1-b]thiazole that demonstrates a “turn on” response to Al3+ ions, with further functionalities allowing the recognition of F− and PPi through fluorescence intensity variations. The sensitivity and specificity of such sensors make them promising tools for environmental monitoring and diagnostics (Consty et al., 2020).

Anticancer Research

Compounds derived from this compound have been evaluated for their anticancer activities. For example, derivatives such as N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide have shown cytotoxicity against human cancer cell lines, highlighting the potential of these compounds in developing new anticancer therapies. The structure-activity relationships and the mechanisms of action are areas of active investigation, providing insights into designing more effective and targeted therapies (Ding et al., 2012).

properties

IUPAC Name

6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3F3N2S/c7-6(8,9)4-3-11-1-2-12-5(11)10-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUVJALXXDXFZPN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC2=NC(=CN21)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3F3N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30454633
Record name 6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30454633
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

192.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

109113-98-6
Record name 6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=109113-98-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30454633
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

3-Bromo-1,1,1-trifluoroacetone (11.0 mmol) is added to a solution of 2-aminothiazole (10.0 mmol) in acetone (20 mL) and the mixture is stirred at reflux for 20 h. The obtained precipitate is filtered off, treated with hydrobromic acid (2.0 M, 40 mL), stirred at reflux for 1 h and cooled to RT. The mixture is made basic by addition of ammonium hydroxide solution (15%) and the resulting free base is crystallized from EtOH to give the desired product. LC-MS: tR=0.78 min; [M+H]+=192.95.
Quantity
11 mmol
Type
reactant
Reaction Step One
Quantity
10 mmol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Reactant of Route 2
6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Reactant of Route 3
6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Reactant of Route 4
6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Reactant of Route 5
6-(Trifluoromethyl)imidazo[2,1-b]thiazole
Reactant of Route 6
6-(Trifluoromethyl)imidazo[2,1-b]thiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.